Cas no 2228304-94-5 (methyl 4-2-methyl-2-(methylamino)propylbenzoate)
methyl 4-2-methyl-2-(methylamino)propylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-2-methyl-2-(methylamino)propylbenzoate
- methyl 4-[2-methyl-2-(methylamino)propyl]benzoate
- 2228304-94-5
- EN300-1820125
-
- Inchi: 1S/C13H19NO2/c1-13(2,14-3)9-10-5-7-11(8-6-10)12(15)16-4/h5-8,14H,9H2,1-4H3
- InChI Key: BESIQHFMSXUUIE-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)CC(C)(C)NC)=O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
methyl 4-2-methyl-2-(methylamino)propylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820125-0.05g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1820125-0.1g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1820125-0.25g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1820125-0.5g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1820125-1.0g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 1g |
$1100.0 | 2023-06-01 | ||
| Enamine | EN300-1820125-2.5g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1820125-5.0g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 5g |
$3189.0 | 2023-06-01 | ||
| Enamine | EN300-1820125-10.0g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 10g |
$4729.0 | 2023-06-01 | ||
| Enamine | EN300-1820125-1g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1820125-5g |
methyl 4-[2-methyl-2-(methylamino)propyl]benzoate |
2228304-94-5 | 5g |
$3189.0 | 2023-09-19 |
methyl 4-2-methyl-2-(methylamino)propylbenzoate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on methyl 4-2-methyl-2-(methylamino)propylbenzoate
Introduction to Methyl 4-2-methyl-2-(methylamino)propylbenzoate (CAS No. 2228304-94-5)
Methyl 4-2-methyl-2-(methylamino)propylbenzoate, identified by its Chemical Abstracts Service (CAS) number 2228304-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoate esters, which are widely studied for their potential applications in drug development and biochemical interactions.
The molecular structure of Methyl 4-2-methyl-2-(methylamino)propylbenzoate consists of a benzoic acid core substituted with an ester group at the methyl position and a side chain featuring a 2-methyl-2-(methylamino)propyl group. This unique structural configuration imparts distinct chemical properties that make it a valuable candidate for various scientific investigations.
In recent years, the interest in benzoate derivatives has surged due to their diverse biological activities. Methyl 4-2-methyl-2-(methylamino)propylbenzoate has been explored for its potential role in modulating biological pathways, particularly in the context of inflammation and pain management. Studies have indicated that this compound may interact with specific enzymes and receptors, leading to therapeutic effects that are being further investigated in preclinical models.
One of the most compelling aspects of Methyl 4-2-methyl-2-(methylamino)propylbenzoate is its ability to serve as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological properties. For instance, modifications to the side chain have been shown to influence metabolic stability and bioavailability, making it an attractive scaffold for drug design.
The synthesis of Methyl 4-2-methyl-2-(methylamino)propylbenzoate involves multi-step organic reactions, including esterification and nucleophilic substitution. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that researchers obtain high-quality material for their experiments. These synthetic advancements have not only improved the accessibility of the compound but also paved the way for its application in large-scale biochemical studies.
Recent research has also highlighted the potential of Methyl 4-2-methyl-2-(methylamino)propylbenzoate in interdisciplinary fields such as materials science and nanotechnology. Its unique chemical properties make it suitable for use in developing novel materials with applications ranging from drug delivery systems to sensors. The compound's ability to form stable complexes with other molecules has opened up new avenues for innovation.
In conclusion, Methyl 4-2-methyl-2-(methylamino)propylbenzoate (CAS No. 2228304-94-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural complexity and diverse biological activities make it a valuable tool for scientists exploring new therapeutic strategies and material innovations. As research continues to uncover its full capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological applications.
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